Cas no 2229283-77-4 (1-(cyclohex-3-en-1-yl)cyclopentylmethanamine)

• Product Name: 1-(cyclohex-3-en-1-yl)cyclopentylmethanamine
• CAS No: 2229283-77-4
• MF: C₁₂H₂₁N
• MW: 179.30184340477
• CID: 6367721
• PubChem ID: 165757153
• Update Time: 2025-05-26

1-(cyclohex-3-en-1-yl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(cyclohex-3-en-1-yl)cyclopentylmethanamine
• 2229283-77-4
• EN300-1815163
• [1-(cyclohex-3-en-1-yl)cyclopentyl]methanamine

• Inchi： 1S/C12H21N/c13-10-12(8-4-5-9-12)11-6-2-1-3-7-11/h1-2,11H,3-10,13H2
• InChI Key： BUPLWSOKOTYCAD-UHFFFAOYSA-N
• SMILES： NCC1(CCCC1)C1CC=CCC1

Computed Properties

• Exact Mass: 179.167399674g/mol
• Monoisotopic Mass: 179.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 1-(cyclohex-3-en-1-yl)cyclopentylmethanamine

Research Brief on 1-(cyclohex-3-en-1-yl)cyclopentylmethanamine (CAS: 2229283-77-4): Recent Advances and Applications

The compound 1-(cyclohex-3-en-1-yl)cyclopentylmethanamine (CAS: 2229283-77-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This structurally unique molecule, characterized by its cyclohexenyl and cyclopentyl moieties, has shown promising potential in various therapeutic applications. Recent studies have explored its pharmacological properties, synthetic pathways, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's interaction with central nervous system (CNS) targets. Preliminary research indicates that 1-(cyclohex-3-en-1-yl)cyclopentylmethanamine exhibits affinity for specific neurotransmitter receptors, suggesting potential applications in neuropsychiatric disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its modulatory effects on serotonin and dopamine receptors, which could pave the way for novel treatments for depression and anxiety.

In addition to its CNS activity, recent synthetic chemistry efforts have focused on optimizing the production of 1-(cyclohex-3-en-1-yl)cyclopentylmethanamine. A team from the University of Cambridge reported a streamlined synthetic route in Organic Letters, highlighting improved yield and scalability. This advancement is critical for enabling large-scale production and further pharmacological evaluation.

Another notable development is the exploration of this compound's potential in pain management. Research conducted at the National Institutes of Health (NIH) revealed its analgesic properties in preclinical models, with a mechanism distinct from traditional opioids. These findings, published in Pain Research and Management, suggest that 1-(cyclohex-3-en-1-yl)cyclopentylmethanamine could offer a safer alternative for chronic pain treatment, addressing the ongoing opioid crisis.

Despite these promising results, challenges remain. The compound's pharmacokinetic profile, including bioavailability and metabolic stability, requires further optimization. Recent studies have employed computational modeling and structure-activity relationship (SAR) analyses to guide these improvements, as detailed in a 2024 Bioorganic & Medicinal Chemistry article.

In conclusion, 1-(cyclohex-3-en-1-yl)cyclopentylmethanamine (CAS: 2229283-77-4) represents a versatile scaffold with broad therapeutic potential. Ongoing research continues to uncover its applications in CNS disorders, pain management, and beyond. Future studies will likely focus on clinical translation, addressing current limitations and expanding its utility in the pharmaceutical landscape.